Cas no 2265870-17-3 (4,4',4''-(Benzene-1,3,5-triyltris(ethene-2,1-diyl))tribenzoic acid)

• Product Name: 4,4',4''-(Benzene-1,3,5-triyltris(ethene-2,1-diyl))tribenzoic acid
• CAS No: 2265870-17-3
• MF: C₃₃H₂₄O₆
• MW: 516.5401
• CID: 5081687
• PubChem ID: 53240412
• Update Time: 2026-03-01

4,4',4''-(Benzene-1,3,5-triyltris(ethene-2,1-diyl))tribenzoic acid Chemical and Physical Properties

Names and Identifiers

• 51PUQ70NKT
• 4,4',4''-(Benzene-1,3,5-triyltris(ethene-2,1-diyl))tribenzoic acid
• 1,3,5-Tris(4-carboxystyryl)benzene
• 4,4',4'-(Benzene-1,3,5-triyltris(ethene-2,1-diyl))tribenzoic acid
• 4,4',4''-(1,3,5-Benzenetriyltri-(1E)-2,1-ethenediyl)tris(benzoic acid)
• 4,4',4''-[1,3,5-Benzenetriyltris[(E)-2,1-ethenediyl]]trisbenzoic acid
• 4,4',4''-((1E,1'E,1''E)-Benzene-1,3,5-triyltris(ethene-2,1-diyl))tribenzoic acid
• Benzoic acid, 4,4',4'
• 1292817-44-7
• Benzoic acid, 4,4',4''-[1,3,5-benzenetriyltri-(1E)-2,1-ethenediyl]tris-
• Benzoic acid, 4,4',4''-(1,3,5-benzenetriyltri-(1E)-2,1-ethenediyl)tris-
• SCHEMBL14328640
• BS-47158
• CS-0170122
• 2265870-17-3
• UNII-51PUQ70NKT
• 4-[(E)-2-[3,5-bis[(E)-2-(4-carboxyphenyl)ethenyl]phenyl]ethenyl]benzoic acid
• starbld0004013

• Inchi： 1S/C33H24O6/c34-31(35)28-13-7-22(8-14-28)1-4-25-19-26(5-2-23-9-15-29(16-10-23)32(36)37)21-27(20-25)6-3-24-11-17-30(18-12-24)33(38)39/h1-21H,(H,34,35)(H,36,37)(H,38,39)/b4-1+,5-2+,6-3+
• InChI Key： DOQHEKIYWWAEKU-GZDDRBCLSA-N
• SMILES： O([H])C(C1C([H])=C([H])C(=C([H])C=1[H])/C(/[H])=C(\[H])/C1C([H])=C(/C(/[H])=C(\[H])/C2C([H])=C([H])C(C(=O)O[H])=C([H])C=2[H])C([H])=C(/C(/[H])=C(\[H])/C2C([H])=C([H])C(C(=O)O[H])=C([H])C=2[H])C=1[H])=O

Computed Properties

• Exact Mass: 516.15728848g/mol
• Monoisotopic Mass: 516.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 112

Additional information on 4,4',4''-(Benzene-1,3,5-triyltris(ethene-2,1-diyl))tribenzoic acid

4,4',4''-(Benzene-1,3,5-triyltris(ethene-2,1-diyl))tribenzoic acid

The compound 4,4',4''-(Benzene-1,3,5-triyltris(ethene-2,1-diyl))tribenzoic acid with CAS No. 2265870-17-3 is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic chemistry. This compound is characterized by its unique structure, which consists of three benzoic acid groups attached to a central benzene ring through ethene linkers. The molecule's symmetry and functional groups make it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use in constructing two-dimensional (2D) covalent organic frameworks (COFs), which exhibit exceptional stability and porosity. These frameworks have shown promise in gas storage and separation applications due to their high surface area and tunable pore sizes. The benzene-1,3,5-triyl core of the molecule plays a crucial role in enabling these properties by providing a rigid and symmetric platform for further functionalization.

In addition to its role in materials science, 4,4',4''-(Benzene-1,3,5-triyltris(ethene-2,1-diyl))tribenzoic acid has also been investigated for its potential in drug delivery systems. The molecule's carboxylic acid groups can be modified to serve as anchors for bioactive molecules or imaging agents. Recent experiments have demonstrated that derivatives of this compound can act as effective carriers for anti-cancer drugs, enhancing their solubility and targeting efficiency.

The synthesis of this compound typically involves a multi-step process that includes Suzuki coupling reactions and subsequent oxidation steps to introduce the carboxylic acid groups. The use of palladium catalysts has been instrumental in achieving high yields and selectivity during the synthesis process. Researchers have also explored alternative methods to improve the scalability of production while maintaining the molecule's purity and structural integrity.

One of the most exciting developments involving this compound is its application in optoelectronic devices. The extended conjugation provided by the ethene linkers allows for efficient charge transport properties. Recent studies have shown that films made from this compound exhibit excellent photovoltaic performance under simulated solar conditions. This makes it a strong candidate for use in next-generation solar cells and flexible electronics.

Furthermore, the environmental impact of this compound has been a topic of interest among scientists. Due to its high stability and resistance to degradation under normal conditions, it has been proposed as a candidate for use in eco-friendly packaging materials or biodegradable polymers. However, ongoing research is needed to fully understand its long-term environmental effects and ensure its sustainable use.

In conclusion, 4,4',4''-(Benzene-1,3,5-triyltris(ethene-2,1-diyl))tribenzoic acid (CAS No. 2265870-17-3) is a multifaceted compound with applications spanning materials science, drug delivery systems, optoelectronics, and environmental technology. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions across various scientific domains.